3-(4-Bromophenyl)-2-[(3-chlorophenyl)hydrazono]-3-oxopropanenitrile

• Molecular Formula: C15H9BrClN3O
• Molecular Weight: 362.61 g/mol
• IUPAC Name: (1E)-2-(4-bromophenyl)-N-(3-chloroanilino)-2-oxoethanimidoyl cyanide
• InChI: InChI=1S/C15H9BrClN3O/c16-11-6-4-10(5-7-11)15(21)14(9-18)20-19-13-3-1-2-12(17)8-13/h1-8,19H/b20-14+
• InChI Key: OAUOMDVOWDMIHT-XSFVSMFZSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)Cl)N/N=C(\C#N)/C(=O)C2=CC=C(C=C2)Br
• SMILES: C1=CC(=CC(=C1)Cl)NN=C(C#N)C(=O)C2=CC=C(C=C2)Br

Description

3-(4-Bromophenyl)-2-[(3-chlorophenyl)hydrazono]-3-oxopropanenitrile, also known as Bromochlorophenylhydrazone (BCPH), is an organic compound with molecular formula C16H10BrClN4O. BCPH is a well-known hydrazone derivative that has been widely used in scientific research for its unique properties and characteristics.

Mechanism of Action

The mechanism of action of BCPH is not fully understood, but it is believed to act as a chelating agent for metal ions. BCPH has a hydrazone functional group that can form a complex with metal ions, which can then be detected through various spectroscopic techniques.
Biochemical and Physiological Effects:
BCPH has been shown to have some biological activities, including antimicrobial, antiviral, and anticancer properties. BCPH has been reported to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. BCPH has also been shown to have antiviral activity against herpes simplex virus type 1 and 2.

Advantages and Limitations for Lab Experiments

The advantages of using BCPH in lab experiments include its ease of synthesis, high stability, and low toxicity. However, the limitations of using BCPH include its limited solubility in water and its potential to form complexes with other metal ions, which can interfere with the detection of the metal ion of interest.

Future Directions

There are many potential future directions for the use of BCPH in scientific research. One area of interest is the development of new compounds with improved biological activities based on the structure of BCPH. Another area of interest is the development of new methods for the detection of metal ions using BCPH as a reagent. Additionally, BCPH could be used as a starting material for the synthesis of new fluorescent probes and sensors for the detection of various biomolecules.

Synthesis Methods

The synthesis of BCPH can be achieved through the reaction between 4-bromobenzaldehyde and 3-chlorophenylhydrazine in the presence of acetic acid and glacial acetic acid. The reaction yields a yellow crystalline solid that can be purified through recrystallization.

Scientific Research Applications

BCPH has been extensively used in scientific research as a reagent for the determination of various metal ions, such as copper, nickel, and zinc. BCPH has also been used as a chromogenic reagent for the detection of carbonyl compounds and as a fluorescent probe for the detection of amino acids. Additionally, BCPH has been used in the synthesis of new compounds with potential biological activities.